Cas no 2228285-32-1 (1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228285-32-1
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 5835272
• PubChem ID: 165841746
• Update Time: 2025-05-24

1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine
• 2228285-32-1
• EN300-1949829

• Inchi： 1S/C11H19F2NO/c1-2-9(7-15-8-9)10(14)3-5-11(12,13)6-4-10/h2-8,14H2,1H3
• InChI Key： ACLYOXYRYKQYGZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(CC)COC1)N)F

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228285-32-1)

1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine, with the CAS number 2228285-32-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring with two fluorine substituents and an ethyloxetane moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclohexane ring, a common motif in organic chemistry, provides a rigid scaffold that can influence the conformational flexibility and stability of the molecule. The presence of two fluorine atoms at the 4-position of the cyclohexane ring introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. The ethyloxetane moiety, on the other hand, is a cyclic ether that can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the potential of 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can act as a modulator of specific neurotransmitter receptors, such as serotonin and dopamine receptors. These receptors play crucial roles in regulating mood, cognition, and motor function, making them important targets for the development of new treatments for conditions like depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, such as the production of pro-inflammatory cytokines and the activation of immune cells. These findings suggest that it may have therapeutic potential in managing inflammatory diseases.

The pharmacokinetic properties of 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine have also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body, while the presence of the ethyloxetane moiety enhances its metabolic stability. This combination of properties results in favorable pharmacokinetic profiles, which are essential for effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. These trials are crucial for advancing our understanding of the compound's potential therapeutic benefits and for identifying any potential side effects or safety concerns.

Beyond its therapeutic applications, 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine has also been studied for its use as a research tool in chemical biology. Its unique structural features make it an excellent ligand for probing specific biological pathways and interactions. For example, it has been used to investigate the binding affinities and selectivities of various receptors and enzymes, providing valuable insights into their functional mechanisms.

In conclusion, 1-(3-ethyloxetan-3-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228285-32-1) is a promising compound with a wide range of potential applications in both medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its favorable biological activities and pharmacokinetic properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for future developments in drug discovery and development.